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Compound of Interest

Compound Name:
Methyl 6-bromopyrazine-2-

carboxylate

Cat. No.: B1425071 Get Quote

An Essential Guide for Researchers, Scientists, and Drug Development Professionals on the

Safe Management and Disposal of a Key Halogenated Heterocyclic Compound.

The proper disposal of chemical reagents is a cornerstone of laboratory safety and

environmental stewardship. For specialized compounds such as Methyl 6-bromopyrazine-2-
carboxylate, a halogenated heterocyclic compound frequently used in pharmaceutical

synthesis, adherence to strict disposal protocols is not merely a matter of regulatory

compliance but a critical component of a robust safety culture. This guide provides an in-depth,

procedural framework for the safe handling and disposal of Methyl 6-bromopyrazine-2-
carboxylate, grounded in established safety protocols and regulatory standards.

Hazard Identification and Risk Assessment
Before any handling or disposal procedures are initiated, a thorough understanding of the

hazards associated with Methyl 6-bromopyrazine-2-carboxylate is paramount.

1.1. GHS Hazard Classification

According to the Safety Data Sheet (SDS) from suppliers such as Sigma-Aldrich, Methyl 6-
bromopyrazine-2-carboxylate is classified with the following hazards:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.
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Skin Irritation (Category 2), H315: Causes skin irritation.

Eye Irritation (Category 2A), H319: Causes serious eye irritation.

Acute Toxicity, Inhalation (Category 4), H332: Harmful if inhaled.

Specific target organ toxicity — single exposure (Category 3), Respiratory system, H335:

May cause respiratory irritation.

1.2. Physical and Chemical Properties

A summary of key physical and chemical properties is presented in Table 1.

Property Value

CAS Number 40155-34-8

Molecular Formula C₆H₅BrN₂O₂

Molecular Weight 217.02 g/mol

Appearance Solid

Storage Temperature Inert atmosphere, 2-8°C

The data in this table is compiled from publicly available information.

Personal Protective Equipment (PPE) and Spill
Management
2.1. Mandatory Personal Protective Equipment

Due to the identified hazards, the following PPE must be worn at all times when handling

Methyl 6-bromopyrazine-2-carboxylate:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).
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Body Protection: A lab coat.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

dust is generated, a NIOSH-approved respirator is necessary.

2.2. Spill Management Protocol

In the event of a spill, the following steps should be taken immediately:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Contain: For a solid spill, carefully sweep up the material to avoid generating dust. For a

solution, use an inert absorbent material.

Collect: Place the spilled material and any contaminated absorbent into a designated,

labeled hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent, collecting the cleaning

materials as hazardous waste.

Report: Report the spill to your institution's Environmental Health and Safety (EHS) office.

The Disposal Workflow: A Step-by-Step Procedural
Guide
The disposal of Methyl 6-bromopyrazine-2-carboxylate must be managed as a hazardous

waste stream. The following workflow provides a systematic approach from the point of

generation to final collection.

Caption: A workflow for the proper disposal of Methyl 6-bromopyrazine-2-carboxylate.

3.1. Step 1: Point of Generation Assessment

All materials contaminated with Methyl 6-bromopyrazine-2-carboxylate are considered

hazardous waste. This includes:
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Unused or expired reagent.

Contaminated lab supplies (e.g., weigh boats, gloves, pipette tips).

Residues from reaction vessels.

3.2. Step 2: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions.[1][2]

Halogenated Waste Stream: Methyl 6-bromopyrazine-2-carboxylate is a halogenated

organic compound and must be disposed of in a designated halogenated waste container.

Solid vs. Liquid: Solid waste, such as the compound itself or contaminated lab trash, should

be collected separately from liquid halogenated waste.[3]

Chemical Incompatibilities: While specific reactivity data for Methyl 6-bromopyrazine-2-
carboxylate is limited, as a general principle for heterocyclic and brominated compounds,

avoid mixing with:

Strong oxidizing agents.

Strong acids and bases.

Reactive metals.

It is imperative to consult your institution's chemical hygiene plan and EHS guidelines for

specific segregation requirements.

3.3. Step 3: Container Selection and Labeling

Container Selection:

For solid waste, use a wide-mouthed, sealable container that is chemically compatible with

the compound. The original manufacturer's container is often a suitable choice for unused

product.[4]

Ensure the container is in good condition, free of cracks or leaks.
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Labeling:

All waste containers must be labeled with the words "Hazardous Waste."[5]

The label must clearly identify the contents, including the full chemical name: "Methyl 6-
bromopyrazine-2-carboxylate." Avoid using abbreviations.

Indicate the approximate quantity of the waste.

Include the date of waste generation and the responsible researcher's name and lab

location.[5]

3.4. Step 4: Accumulation in a Satellite Accumulation Area (SAA)

Location: The SAA must be at or near the point of waste generation and under the control of

the laboratory personnel.[4]

Storage:

Keep the waste container securely closed at all times, except when adding waste.

Store the container in a designated, well-ventilated area within the SAA.

Utilize secondary containment (e.g., a tray or bin) to capture any potential leaks.[3]

Volume Limits: Be aware of the volume limits for SAAs as defined by the Resource

Conservation and Recovery Act (RCRA) and your institution's policies (typically 55 gallons of

non-acute hazardous waste).

3.5. Step 5: Request for EHS Collection

Once the waste container is full or has been in the SAA for the maximum allowable time (as per

institutional policy), a request for collection must be submitted to your EHS department. Follow

your institution's specific procedures for waste pickup.

Regulatory Framework
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The disposal of hazardous chemicals in the United States is primarily governed by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[6][7][8] Additionally, the Occupational Safety and Health Administration (OSHA) sets

standards for worker safety during the handling of hazardous materials. It is the responsibility of

each institution to develop and implement a chemical hygiene plan that complies with these

federal regulations, as well as any applicable state and local laws.

Conclusion
The proper disposal of Methyl 6-bromopyrazine-2-carboxylate is a multi-step process that

demands careful planning and execution. By understanding the compound's hazards, utilizing

appropriate personal protective equipment, and adhering to a systematic disposal workflow,

researchers can ensure a safe laboratory environment and maintain compliance with all

regulatory requirements. Always prioritize safety and consult your institution's Environmental

Health and Safety department for guidance on specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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